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Compound of Interest

Compound Name: MI-503

Cat. No.: B609026

Essential Safety and Handling Guide for MI-503

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of MI-503, a potent and selective small molecule inhibitor of the
menin-MLL interaction. Adherence to these procedures is critical to ensure a safe laboratory
environment and the integrity of experimental outcomes.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling MI-503, appropriate personal protective equipment is mandatory to minimize
exposure and ensure personal safety. The following table summarizes the required PPE and
safety measures.
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Protective Equipment Specifications and Guidelines

Chemical safety goggles or a full-face shield
Eye Protection should be worn where there is a possibility of

splashing.

) Wear impervious protective gloves, such as
Hand Protection o )
nitrile rubber, to prevent skin contact.

] Alab coat, apron, or coveralls should be worn to
Body Protection o )
prevent contamination of personal clothing.

For conditions where exposure to dust or
Respiratory Protection aerosol is possible, a NIOSH-approved

respirator is recommended.

Avoid contact with skin, eyes, and clothing. Do
General Hygiene not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

Operational Plans: Handling and Storage

Proper handling and storage of MI-503 are crucial for maintaining its stability and efficacy.
Storage:
» Solid Form: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.

 In Solution: Refer to the specific product datasheet for recommended storage conditions, as
stability may vary depending on the solvent.

Handling:
o MI-503 is for research use only and is not for human or veterinary use.[1]
e Avoid dust formation when handling the solid compound.

» Ensure adequate ventilation in the work area.
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o Small volumes of the product may become entrapped in the seal of the vial during shipment
and storage; it is recommended to briefly centrifuge the vial to dislodge any material from the
cap.

Disposal Plan

Dispose of MI-503 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. Chemical waste generators must determine whether
a discarded chemical is classified as a hazardous waste.

Quantitative Data Summary

The following tables provide a summary of key quantitative data for MI-503.

In Vitro Activity:

Parameter Value Cell Line/Assay Reference

Menin-MLL Interaction
IC50 14.7 nM [2]
Assay

MLL-AF9 transformed
mouse bone marrow

GI50 0.22 uM [2][3]
cells (7-day MTT

assay)

Panel of human MLL
GI50 Range 250 nM - 570 nM ) ] [2]
leukemia cell lines

Pharmacokinetic Properties:

Parameter Value Species

Oral Bioavailability ~75% Mice

Mechanism of Action: Signaling Pathway
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MI-503 is a potent inhibitor of the interaction between menin and Mixed Lineage Leukemia
(MLL) fusion proteins. This interaction is critical for the leukemogenic activity of MLL fusion
proteins, which drive the expression of downstream target genes such as HOXA9 and MEIS1,
leading to enhanced cell proliferation and blocked differentiation. By disrupting the menin-MLL
interaction, MI-503 leads to the downregulation of these target genes, resulting in cell growth
inhibition and differentiation of MLL leukemia cells.

Mechanism of Action of MI-503 in MLL-Fusion Leukemia
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Caption: Mechanism of MI-503 in MLL-fusion leukemia.

Experimental Protocols

Cell Viability Assay (MTT Assay)

o Cell Plating: Plate leukemia cells at the desired concentration in a 96-well plate.

o Compound Treatment: Treat the cells with varying concentrations of MI-503 or a vehicle
control (e.g., 0.25% DMSO).

 Incubation: Culture the cells at 37°C for 7 days. It is recommended to change the media at
day 4, restore the viable cell numbers to the original concentration, and re-supply the
compound.

o MTT Addition: At the end of the incubation period, add MTT solution to each well and
incubate for an appropriate time to allow for formazan crystal formation.

e Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to
dissolve the formazan crystals.

e Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a
microplate reader.

» Data Analysis: Calculate the half-maximal growth inhibitory concentration (GI50) by plotting
the percentage of cell viability against the log concentration of MI-503.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling MI-503].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609026#personal-protective-equipment-for-handling-
mi-503]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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